N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C17H16N2O2/c1-12-3-8-16(9-13(12)2)21-11-17(20)19-15-6-4-14(10-18)5-7-15/h3-9H,11H2,1-2H3,(H,19,20)
• InChI Key: JSRGDNLFPMRHCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CC=C(C=C2)C#N)C
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide, also known as CPDA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPDA is a member of the amide class of compounds and is synthesized through a multistep process.

Mechanism of Action

N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide exerts its therapeutic effects by inhibiting the activity of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in inflammation. N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide also inhibits the activity of histone deacetylase (HDAC), which plays a role in cancer progression.
Biochemical and Physiological Effects:
N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide has been found to modulate various biochemical and physiological processes in the body. It has been shown to reduce the levels of pro-inflammatory cytokines and chemokines, which are involved in inflammation. N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide also modulates the activity of various transcription factors, which play a role in gene expression.

Advantages and Limitations for Lab Experiments

N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide has several advantages for use in laboratory experiments. It is stable under normal laboratory conditions and can be easily synthesized. However, N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide has limitations in terms of its solubility and bioavailability, which can affect its efficacy in vivo.

Future Directions

There are several future directions for research on N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide. One area of interest is the development of N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide analogs with improved solubility and bioavailability. Another area of interest is the investigation of the potential use of N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide in combination with other therapies for the treatment of cancer and other diseases. Additionally, further research is needed to elucidate the mechanisms underlying the therapeutic effects of N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide and its potential side effects.
In conclusion, N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide is a chemical compound with promising therapeutic applications in various diseases. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide as a therapeutic agent.

Synthesis Methods

The synthesis of N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide involves the reaction of 4-cyanophenyl magnesium bromide with 3,4-dimethylphenol in the presence of copper (I) iodide. The resulting intermediate is then reacted with chloroacetyl chloride to produce N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide.

Scientific Research Applications

N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has shown promising results in the treatment of cancer, inflammation, and neurodegenerative disorders. N-(4-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.